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Compound of Interest

Compound Name: CB30900

Cat. No.: B1668665 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the best practices for the long-term storage and handling of the

thymidylate synthase inhibitor CB30900 dissolved in Dimethyl Sulfoxide (DMSO). Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring the

reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for long-term storage of CB30900 in DMSO?

A1: For optimal long-term stability, it is recommended to store stock solutions of small

molecules like CB30900 in anhydrous DMSO at -20°C or -80°C.[1] To prevent degradation

from repeated freeze-thaw cycles, the stock solution should be aliquoted into single-use vials.

[1] It is critical to use tightly sealed vials to minimize moisture absorption, as DMSO is

hygroscopic.[1]

Q2: How stable is CB30900 in DMSO at room temperature?

A2: While specific long-term stability data for CB30900 at room temperature is not readily

available in public literature, general studies on small molecules in DMSO indicate a risk of

significant degradation over time. For many compounds, storage at room temperature is not

advisable for more than a few days to a week. One study demonstrated that after a year of

storage in DMSO under ambient conditions, only 52% of the compounds remained stable.[1]
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Q3: Is it acceptable to store my CB30900 DMSO stock solution at 4°C?

A3: Storing DMSO stock solutions at 4°C is generally not recommended. DMSO solidifies at

approximately 18.5°C, meaning it will be frozen at 4°C. While some studies have shown that

85% of compounds in a DMSO/water mixture were stable for up to 2 years at 4°C, the repeated

freeze-thaw cycles that occur with use can introduce water, potentially leading to precipitation

or degradation of the compound.[1] For consistent and reliable results, storing aliquots at -20°C

or -80°C is the superior method.[1]

Q4: How many freeze-thaw cycles can a CB30900 DMSO stock solution withstand?

A4: There is no specific data on the tolerance of CB30900 to freeze-thaw cycles. However,

studies on diverse sets of compounds have reported no significant loss of compound after as

many as 11 to 25 freeze-thaw cycles.[1] Despite this, to minimize any potential for degradation,

precipitation, or introduction of moisture, the best practice is to aliquot stock solutions into

single-use volumes.

Q5: Does the type of storage container impact the stability of CB30900 in DMSO?

A5: Studies have measured compound recovery from both glass and polypropylene containers

over 5 months at room temperature and found no significant difference between the two

materials.[2] Therefore, both glass and polypropylene vials are suitable for storing CB30900 in

DMSO.
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Issue Possible Cause Recommended Solution

Loss of compound activity or

inconsistent results

Compound degradation due to

improper storage.

Prepare fresh stock solutions

from powder. Ensure proper

storage conditions are met for

all new and existing stock

solutions (-20°C or -80°C in

tightly sealed, single-use

aliquots).

Introduction of water into the

DMSO stock.

Use anhydrous DMSO for

preparing stock solutions.

Store in tightly sealed

containers to prevent moisture

absorption.

Multiple freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to avoid

repeated temperature

fluctuations.

Precipitation observed in the

stock solution upon thawing

Compound has low solubility in

DMSO at lower temperatures.

Gently warm the solution to

room temperature and vortex

to redissolve the precipitate. If

precipitation persists, a fresh

stock solution may need to be

prepared.

Introduction of water, reducing

solubility.

Ensure anhydrous DMSO is

used and that storage

containers are properly sealed.

Summary of Stability Data for Small Molecules in
DMSO
While specific quantitative stability data for CB30900 is not publicly available, the following

table summarizes general findings from studies on the stability of various small molecules in

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1668665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO under different storage conditions. This data provides a useful reference for

understanding potential stability issues.

Storage Condition Duration Outcome
Key Factors

Influencing Stability

Room Temperature 1 year
52% of compounds

remained stable.[1]

Water Content:

Increased water can

promote hydrolysis

and degradation.

Water is a more

significant factor in

compound loss than

oxygen.[2] Use

anhydrous DMSO and

tightly sealed

containers.

4°C (in 90%

DMSO/10% Water)
2 years

85% of compounds

remained stable.[1]

Oxygen: Can lead to

oxidation of sensitive

compounds, but is

generally a lesser

factor than water.[2]

-15°C
11 Freeze-Thaw

Cycles

No significant

compound loss was

observed.[2]

Light Exposure: Can

cause

photodegradation of

light-sensitive

compounds. Store

solutions in amber

vials or otherwise

protected from light.

40°C (Accelerated

Study)
15 weeks

Most compounds

were found to be

stable.[2]

pH: DMSO is stable

up to 100°C under

neutral or alkaline

conditions.
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Experimental Protocols
Protocol for Assessing Compound Stability in DMSO via LC-MS

This protocol outlines a general method for determining the stability of a compound in DMSO

over time using Liquid Chromatography-Mass Spectrometry (LC-MS).
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Stock Solution Preparation

Long-Term Storage

Time-Point Analysis

Prepare a concentrated stock solution
of CB30900 in anhydrous DMSO

(e.g., 10 mM).

Aliquot the stock solution into
multiple single-use vials.

Take an initial (T0) sample for
immediate LC-MS analysis. Store aliquots at -80°CStore aliquots at -20°C Store aliquots at Room Temp

Analyze samples by LC-MS.

T0 Analysis

At designated time points (e.g., 1, 3, 6, 12 months),
remove one aliquot from each storage condition.

Thaw samples at room temperature.

Compare peak area of the parent compound
to the T0 sample to determine degradation.

Identify any new peaks as potential degradants.

Click to download full resolution via product page

Caption: Workflow for a long-term stability study of CB30900 in DMSO using LC-MS.
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Signaling Pathway of CB30900
CB30900 is a potent inhibitor of thymidylate synthase (TS), a critical enzyme in the de novo

synthesis of deoxythymidine monophosphate (dTMP). dTMP is a precursor for deoxythymidine

triphosphate (dTTP), one of the four essential deoxynucleoside triphosphates required for DNA

synthesis and repair. By inhibiting TS, CB30900 disrupts the production of dTTP, leading to an

imbalance in the deoxynucleotide pool, which ultimately induces cell cycle arrest and

apoptosis, particularly in rapidly proliferating cells such as cancer cells.

dUMP
(deoxyuridine monophosphate)

Thymidylate Synthase (TS)

N5,N10-methylene-tetrahydrofolate

dTMP
(deoxythymidine monophosphate) Dihydrofolate (DHF)

DNA Synthesis & Repair

CB30900

Cell Cycle Arrest & Apoptosis

inhibition leads to

Click to download full resolution via product page

Caption: CB30900 inhibits Thymidylate Synthase (TS), blocking dTMP synthesis and

subsequent DNA production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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